Cas no 2172237-11-3 (2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2172237-11-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6422029
• PubChem ID: 165554813
• Update Time: 2025-10-20

2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• 2-{[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
• EN300-1544998
• 2172237-11-3

• Inchi： 1S/C27H32N2O5/c1-2-17(26(31)32)14-28-25(30)13-19(18-11-12-18)15-29-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： JEHZACIGFZSVKW-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)NCC(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Comprehensive Overview of 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2172237-11-3)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2172237-11-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, is widely utilized in peptide synthesis and drug discovery. Its unique chemical properties make it a valuable building block for researchers aiming to develop novel therapeutics or explore biochemical pathways.

The Fmoc-protected amino acid derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability. With the growing demand for peptide-based drugs—driven by their high specificity and lower toxicity compared to small molecules—the importance of compounds like 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid cannot be overstated. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," reflecting the compound's relevance in modern biomedical applications.

One of the key advantages of this compound lies in its cyclopropyl moiety, which introduces conformational rigidity into peptide chains. This feature is highly sought after in drug design, as it can enhance binding affinity and metabolic stability. Recent studies have highlighted the role of cyclopropyl-containing peptides in targeting G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research due to their involvement in numerous diseases. By incorporating this compound into their workflows, scientists can explore new avenues for developing GPCR modulators with improved efficacy.

From a synthetic perspective, the Fmoc group in 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid offers exceptional compatibility with standard SPPS protocols. The Fmoc strategy is favored over alternative methods (e.g., Boc protection) due to its mild deprotection conditions and compatibility with a wider range of side-chain functionalities. This aligns with the industry's shift toward greener chemistry practices, as it reduces the need for harsh acidic conditions. Searches for "Fmoc vs. Boc peptide synthesis" or "sustainable peptide manufacturing" underscore the growing interest in optimizing synthetic methodologies.

Beyond its applications in peptide synthesis, this compound has also attracted attention in the field of bioconjugation. The presence of both carboxylic acid and protected amine functionalities allows for selective modifications, enabling the creation of peptide-drug conjugates or labeled biomolecules. This versatility is critical for advancements in targeted drug delivery and diagnostic imaging—areas that dominate current biomedical research trends. Queries such as "site-specific bioconjugation techniques" or "peptide-based drug delivery systems" highlight the compound's potential in these cutting-edge applications.

Quality and purity are paramount when working with 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid, as impurities can compromise downstream applications. Reputable suppliers provide detailed analytical data, including HPLC and MS spectra, to ensure batch-to-batch consistency. Researchers often inquire about "HPLC purification of Fmoc-amino acids" or "CAS 2172237-11-3 specifications," emphasizing the need for reliable sourcing and characterization of this specialized reagent.

In summary, 2-{3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2172237-11-3) represents a sophisticated tool for chemists and biochemists navigating the complexities of peptide science. Its structural features, including the cyclopropyl ring and Fmoc protection, cater to the demands of modern drug discovery and bioconjugation strategies. As the scientific community continues to explore innovative therapeutic modalities, compounds like this will remain indispensable in bridging the gap between synthetic chemistry and biomedical innovation.